![molecular formula C19H19N3O4 B2458378 8-(4-Ethylphenyl)-11,13-dimethyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione CAS No. 854137-41-0](/img/structure/B2458378.png)
8-(4-Ethylphenyl)-11,13-dimethyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione
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Description
8-(4-Ethylphenyl)-11,13-dimethyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.378. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Molecular Frameworks
The crystal structure of related triazaoxatricyclodecadiene derivatives demonstrates the complexity and versatility of these compounds. These studies provide insights into the molecular frameworks that can be built using such a complex compound. The understanding of these structures is crucial for applications in materials science and organic synthesis (Gelli et al., 1994).
Potential in Material Science and Organic Synthesis
The research into related compounds such as 3,10-Bis[2-(2-pyridinyl)ethyl]-4,9-dimethyl-5,8-diazadodeca-4,8-diene-2,11-dione tetrahydrate reveals their potential in the development of materials with unique properties. These findings may inspire further research into the application of the specified compound in creating new materials (Nathan & Silver, 1997).
Application in Energetic Materials
The creation of novel energetic moieties, as seen in the synthesis of pentazadienes, highlights the potential of using complex cyclic compounds for developing high-energy materials. This research path could provide a foundation for the use of "8-(4-Ethylphenyl)-11,13-dimethyl-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione" in similar applications (Wang et al., 2017).
Role in Synthetic Chemistry
Investigations into similar structures, such as the synthesis and molecular structure of substituted 8-oxa-10-azatricyclo[7.3.1.0]tridecatetraenes, demonstrate the compound's relevance in synthetic chemistry. These studies can lead to the development of new synthetic pathways and the discovery of novel compounds (Soldatenkov et al., 1996).
Properties
IUPAC Name |
8-(4-ethylphenyl)-11,13-dimethyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c1-4-10-5-7-11(8-6-10)13-14-12(9-26-18(14)24)20-16-15(13)17(23)22(3)19(25)21(16)2/h5-8,13,20H,4,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFXNUTNGAOTIIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2C3=C(COC3=O)NC4=C2C(=O)N(C(=O)N4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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